5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione
Overview
Description
5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione (EFID) is an organic compound that has been studied for its various scientific applications. It is a heterocyclic compound, consisting of a five-membered ring with an imidazolidine group and a phenyl group with a fluorine atom attached. EFID is used in a variety of chemical reactions, such as the synthesis of other compounds and the formation of organometallic complexes. It has also been studied for its potential applications in the fields of medicine, biochemistry, and physiology.
Scientific Research Applications
5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione has been studied for its potential applications in various scientific fields. It has been used as a reagent in the synthesis of a variety of compounds, including heterocyclic compounds, organometallic complexes, and other organic molecules. This compound has also been studied for its potential applications in medicine, biochemistry, and physiology. For example, this compound has been used as a ligand in the synthesis of organometallic complexes, which have potential applications in drug delivery systems and as catalysts for various reactions.
Mechanism of Action
Target of Action
Imidazolidine derivatives have been associated with various biological activities .
Mode of Action
Some imidazolidine derivatives have been found to exhibit anticonvulsant activity, potentially mediated through 5-ht1a/5-ht2a receptors .
Biochemical Pathways
The interaction with 5-ht1a/5-ht2a receptors suggests potential involvement in serotonin signaling pathways .
Result of Action
Some imidazolidine derivatives have shown anticonvulsant effects .
Advantages and Limitations for Lab Experiments
5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also a relatively stable compound and is not easily degraded by heat or light. However, this compound is a toxic compound and should be handled with care. It should also be stored in a cool, dry place, away from direct sunlight.
Future Directions
Future research on 5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione should focus on further understanding its mechanism of action and its potential applications in medicine, biochemistry, and physiology. Further research should also be done to investigate the safety and toxicity of this compound, as well as its potential interactions with other compounds. Additionally, further research should be done to investigate the potential applications of this compound in the synthesis of other compounds and the formation of organometallic complexes.
Synthesis Methods
5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 4-fluorobenzaldehyde and ethyl isocyanate, followed by hydrolysis of the isocyanate to form this compound. This method has been used to synthesize this compound in high yields, with the reaction taking place at temperatures ranging from room temperature to 100°C.
properties
IUPAC Name |
5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN2O2/c1-2-11(9(15)13-10(16)14-11)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H2,13,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIYSWHFJZINGEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C(=O)NC(=O)N1)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701036354 | |
Record name | 5-Ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701036354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
28.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49676443 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
6331-66-4, 1894-57-1 | |
Record name | NSC37013 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37013 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701036354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.